Cas no 6304-47-8 (1-diacetoxyiodanyl-3-iodo-benzene)
6304-47-8 structure
Product Name:1-diacetoxyiodanyl-3-iodo-benzene
CAS No:6304-47-8
MF:C10H10I2O4
MW:447.992948055267
CID:1644685
PubChem ID:238538
Update Time:2025-04-21
1-diacetoxyiodanyl-3-iodo-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-diacetoxyiodanyl-3-iodo-benzene
- 1-Diacetoxyjodanyl-3-jod-benzol
- 1-Diacetoxyjodanyl-3-jod-benzol;
- NSC-42960
- 6304-47-8
- NSC42960
-
- Inchi: 1S/C10H10I2O4/c1-7(13)15-12(16-8(2)14)10-5-3-4-9(11)6-10/h3-6H,1-2H3
- InChI Key: CSBUZKNFQIJRME-UHFFFAOYSA-N
- SMILES: I(C1C=CC=C(C=1)I)(OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 447.86700
- Monoisotopic Mass: 447.86685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 2.92340
1-diacetoxyiodanyl-3-iodo-benzene Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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